N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide
Overview
Description
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide, also known as HMB, is a metabolite of the branched-chain amino acid leucine. HMB has been studied extensively for its potential to enhance muscle growth and prevent muscle breakdown.
Mechanism Of Action
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide is believed to stimulate protein synthesis and inhibit protein breakdown in muscle tissue. N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide may also have anti-inflammatory effects and improve muscle cell membrane stability.
Biochemical and Physiological Effects:
Studies have shown that N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide supplementation can increase muscle mass and strength in both trained and untrained individuals. N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide may also improve aerobic performance and reduce muscle damage and soreness following exercise. Additionally, N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide may have beneficial effects on bone density and immune function.
Advantages And Limitations For Lab Experiments
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide is a relatively safe and well-tolerated supplement with few reported side effects. However, some studies have reported conflicting results regarding the efficacy of N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide in improving muscle mass and strength. Additionally, the optimal dosage and duration of N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide supplementation have not been firmly established.
Future Directions
Future research on N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide may focus on investigating its potential as a therapeutic agent for muscle wasting conditions and other diseases associated with muscle dysfunction. Additionally, further studies may investigate the optimal dosages and duration of N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide supplementation, as well as potential interactions with other dietary supplements and medications.
Synthesis Methods
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide can be synthesized through the condensation of α-ketoisocaproate with formaldehyde and subsequent reduction of the resulting intermediate. Alternatively, N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide can be obtained from the oxidation of leucine.
Scientific Research Applications
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide has been the subject of numerous studies investigating its potential as a dietary supplement for athletes and individuals seeking to improve their muscle mass and strength. N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide has also been studied for its potential therapeutic effects in individuals with muscle wasting conditions such as cancer cachexia and aging-related sarcopenia.
properties
IUPAC Name |
N-(2-hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3/c1-4-14(13-8-6-5-7-9-13)15(18)17-12-16(2,19)10-11-20-3/h5-9,14,19H,4,10-12H2,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPYHXGNHAOHDEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC(C)(CCOC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Hydroxy-4-methoxy-2-methylbutyl)-2-phenylbutanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-4-(Dimethylamino)-N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-N-methylbut-2-enamide](/img/structure/B2676509.png)
![1,3,6-trimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2676510.png)
![N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide](/img/structure/B2676516.png)
![5-(2-Hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propyl)-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2676517.png)
![2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-fluorophenyl)acetamide](/img/structure/B2676522.png)
![Ethyl 5-(2-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2676526.png)
